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Compound of Interest

Compound Name: Diethyleneglycol diformate

A Head-to-Head Comparison: Diethyleneglycol
Diformate vs. Diethylene Glycol Dimethyl Ether

For Researchers, Scientists, and Drug Development Professionals: An Objective Look at Two
Diethylene Glycol Derivatives

In the landscape of industrial and research chemicals, the selection of an appropriate solvent
or reagent is paramount to achieving desired outcomes. This guide provides a detailed, data-
supported comparison of two diethylene glycol derivatives: Diethyleneglycol diformate and
Diethylene glycol dimethyl ether (Diglyme). By examining their physical and chemical
properties, performance in various applications, and relevant experimental protocols, this
document aims to equip researchers and professionals with the information necessary to make
informed decisions for their specific needs.

At a Glance: Key Physicochemical Properties

A summary of the fundamental physical and chemical properties of Diethyleneglycol
diformate and Diethylene glycol dimethyl ether is presented below. These properties are
critical in determining the suitability of each compound for various applications.
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Diethylene Glycol Dimethyl

Property Diethyleneglycol Diformate Ether (Diglyme)

Molecular Formula CeH100s[1][2][3] CeH1403[4]

Molecular Weight 162.14 g/mol [1][2][3] 134.17 g/mol [4]

Appearance Colorless, transparent liquid C?Iorless, watery liquid with a
mild, pleasant odor[4][5][6]

Boiling Point 209-210 °C[1] 162 °C[5][7]

Melting Point Not available -64 °C[7]

Flash Point 99 °C[1] 57 °C (135 °F)[5]

Density 1.147 g/cm3[1][3] 0.945 g/cm?3 at 20°C[5]

Solubility in Water Soluble[8] Miscible[6][7]

Performance as a Solvent: A Comparative Overview

Both Diethyleneglycol diformate and Diethylene glycol dimethyl ether are recognized for their
utility as solvents across a range of applications. However, their distinct chemical structures—
an ester versus an ether—result in different solvency characteristics and reactivity profiles.

Diethylene Glycol Dimethyl Ether (Diglyme) is a well-established aprotic polar solvent. Its ether
linkages provide excellent stability in the presence of strong bases, making it an ideal medium
for organometallic reactions, such as Grignard reactions and metal hydride reductions.[6][9]
The oxygen atoms in the ether linkages can chelate metal cations, which can enhance the
reactivity of the corresponding anions.[6] Diglyme is also noted for its ability to dissolve a wide
variety of organic compounds, including resins, and is used in the formulation of paints, inks,
and coatings.[10][11]

Diethyleneglycol diformate, on the other hand, possesses ester functional groups. While it
also functions as a solvent, its applications often leverage its reactivity.[8] The ester groups
make it susceptible to hydrolysis, a property that can be exploited for the controlled release of
formic acid.[8] It is used as an intermediate in the synthesis of polymers and resins and as a
plasticizer.[3] Its solvency is utilized in industrial applications such as paints, inks, and
adhesives.
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Solubility Spectrum:

e Diethylene Glycol Dimethyl Ether is known to dissolve a broad range of substances
including: galipot, mastic gum, colophony resins, shellac, bitumens, stand oils, vegetable
oils, ethyl- and benzyl cellulose, nitrocellulose, polystyrene paints, polyvinyl chloride (post-
chlorinated), aldehyde and ketone resins, resoles, terpene and alkyl phenolic resins, epoxy
resins, coumarone resins, alkyd resins, chlorinated diphenyls, and plasticizers like tricresyl
phosphate.[10]

 Information on the specific range of solutes for Diethyleneglycol diformate is less detailed
in the available literature, though it is generally described as having good solubility for
various organic and inorganic compounds.[8]

Applications in Focus: Where Do They Excel?
Organic Synthesis

Diethylene Glycol Dimethyl Ether (Diglyme) is a preferred solvent for many organic reactions
due to its inertness and high boiling point.[6] It is particularly valued in reactions involving
organometallic reagents.[6][9]

Experimental Workflow: Grignard Reaction using Diethylene Glycol Dimethyl Ether

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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